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Compound of Interest

Compound Name: Disperse orange 118
CAS No.: 158571-45-0
Cat. No.: B1176455
Get Quote
. J

Immediate Action Required: Disperse Orange 118 is a lipophilic, azo-based dye.[1] It is
insoluble in water and poses a significant chronic aquatic toxicity risk.[1] Under no
circumstances should this compound, or solutions containing it, be discharged into municipal
sewer systems or laboratory drains.

Core Disposal Strategy:
« Solid Waste: High-temperature incineration via licensed hazardous waste contractor.[1]

e Liquid Waste: Segregation into "Non-Halogenated Organic" streams (unless halogenated
solvents are used).[1]

» Equipment Cleaning: Solvent rinse (Acetone/Ethanol) collected as hazardous waste; do not
wash primarily with water.[1]

Technical Identity & Hazard Profile

Understanding the chemical nature of Disperse Orange 118 is prerequisite to safe disposal. It
belongs to the class of Disperse Azo Dyes, characterized by low water solubility and high
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affinity for synthetic polymers (and biological lipids).

Property Specification

Operational Implication

Chemical Class Monoazo Dye

Contains -N=N- bond; potential
to release aromatic amines
under reductive conditions
(e.g., anaerobic bacteria in

sewer pipes).[1]

Physical State Powder / Granule

High dust explosion risk.[1][2]

[3] Use spark-proof tools.

Solubility Lipophilic (Hydrophobic)

Do not use water for cleanup.
It will not dissolve; it will
disperse and coat

surfaces/pipes.[1]

Environmental Aquatic Chronic Toxicity

Strict Zero-Discharge Policy.
Bioaccumulates in aquatic

organisms.[1]

Combustibility Combustible Dust

Avoid generating dust clouds.
[1][3] Ground all transfer
equipment.[1]

Scientific Insight: The primary environmental hazard of azo dyes is not just the dye itself, but the

reductive cleavage of the azo bond. If released into the environment, sediment bacteria can

cleave this bond, releasing component aromatic amines which are often more toxic and

mutagenic than the parent dye [1].

Operational Workflow: Disposal Procedures

A. Solid Waste (Powder/Residue)[1]
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e Primary Containment: Collect pure powder in a dedicated, chemically compatible wide-
mouth jar (HDPE or Amber Glass).

e Secondary Containment: Double-bag contaminated consumables (weigh boats, gloves,
paper towels) in 6-mil polyethylene bags.

e Labeling: Must be labeled "Hazardous Waste - Solid - Toxic (Azo Dye)."[1]

Disposal Path: Incineration.[1][4][5]

B. Liquid Waste (Dye Solutions)

Disperse Orange 118 is typically dissolved in organic carriers (Acetone, DMF, Ethanol) for
application.[1]

e Segregation:

o Scenario A (Non-Halogenated): If dissolved in Acetone, Ethanol, or Methanol -> Red Can

(Flammable/Organic).[1]

o Scenario B (Halogenated): If dissolved in DCM or Chloroform -> Yellow Can
(Halogenated).[1]

o Precipitation (Volume Reduction - Optional for Large Scale):

o For large volumes of aqueous dispersions, activated carbon adsorption can be used to
strip the dye. The solid carbon is then treated as solid hazardous waste (See Section A),
and the filtrate must be tested before release. For lab scale (<5L), this is inefficient;
dispose of the entire volume as liquid waste.

C. Spill Cleanup Protocol (Dry Method)

e Do NOT wet the spill. Adding water creates a slippery, spreading sludge that is difficult to
contain.[1]

o Step 1: Isolate the area.[6] Don PPE (Nitrile gloves, N95 respirator or Lab Hood, Tyvek
sleeves).[1]
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Step 2: Cover spill with dry absorbent material (Vermiculite or Sand).[1]

Step 3: Sweep gently using a spark-proof dustpan to avoid generating a dust cloud.[1]

Step 4: Solvent-wipe the surface with Acetone-soaked rags to remove the final film.[1]

Step 5: Dispose of all absorbents and rags as Solid Hazardous Waste.

Decision Logic: Disposal Flowchart

The following diagram illustrates the critical decision points for disposing of Disperse Orange
118 based on its state and solvent matrix.
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Waste: Disperse Orange 118

Determine Physical State
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Organic Solvent Aqueous Dispersion

DO NOT POUR DOWN DRAIN
Collect in '‘Aqueous Toxic' Drum
(High COD/BOD Load)

Contains Halogens?

(DCM, Chloroform)

Halogenated Waste Stream Non-Halogenated Waste Stream
(Yellow Can) (Red Can - Flammable)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Disperse Orange 118 waste streams.[1] Note that
aqueous dispersions are treated as toxic chemical waste, not standard wastewater.

Regulatory Classification & Compliance
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 RCRA (USA): While Disperse Orange 118 is not explicitly P- or U-listed, it is classified as
Characteristic Hazardous Waste if the carrier solvent is ignitable (D001) or toxic (D004-
D043).[1] Furthermore, under the "Mixture Rule," mixing this dye with a listed solvent renders
the entire mixture a listed hazardous waste [2].

o REACH (EU): Azo dyes are under strict scrutiny.[1] Ensure the specific batch does not
contain restricted aromatic amines (e.g., benzidine) as impurities.

e DOT (Transport):

o Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.[1] (Disperse
Dye).[1][2][3][6][71[8][9][10]

o UN Number: UN 3077 (Solid) or UN 3082 (Liquid).[1]
o Class: 9.

References

e Pinheiro, H. M., et al. (2004).[1] "Aromatic amines from azo dye reduction: status review."
Dyes and Pigments.[1]

e U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes."[1] RCRA Online.[1]

o Fisher Scientific. "Safety Data Sheet: Disperse Orange 3 (Representative Azo Class SDS)."
Fisher Scientific MSDS. (Note: Specific SDS for Orange 118 may vary by vendor; Orange
1/3 serve as the class standard for safety protocols).[1]

¢ Sigma-Aldrich. "General Disposal Guidelines for Organic Chemicals."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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discharge-mandate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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